Cas no 21416-43-3 ((S)-Willardiine)

• Product Name: (S)-Willardiine
• CAS No: 21416-43-3
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD00153879
• CID: 279046
• PubChem ID: 440053
• Update Time: 2025-04-19

(S)-Willardiine Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanoicacid, a-amino-3,4-dihydro-2,4-dioxo-, (aS)-
• (-)-Willardiine
• (S)-WILLARDIINE
• 3-(uracil-1-yl)-L-alanine
• S(?)-Willardiine
• S(-)-ALPHA-AMINO-3,4-DIHYDRO-2,4-DIOXO-1(2H)-PYRIMIDINEPROPANOIC ACID
• S(-)-α-AMINO-3,4-DIHYDRO-2,4-DIOXO-1(2H)-PYRIMIDINEPROPANOIC ACID
• 2-amino-3-(2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)propionic acid
• 21416-43-3
• 1mqj
• F85096
• EN300-8589042
• 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-L-alanine
• L-willardiine
• MS-23078
• SCHEMBL13319907
• HY-12499
• HWD
• AKOS006281897
• S(-)-Willardiine
• 1(2H)-PYRIMIDINEPROPANOIC ACID, .ALPHA.-AMINO-3,4-DIHYDRO-2,4-DIOXO-, (.ALPHA.S)-
• W-105
• DTXSID201017167
• C03584
• Lopac0_001219
• 2-AMINO-3-(2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YL)-PROPIONIC ACID
• NS00068428
• (S)-2-Amino-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
• CS-3618
• BDBM17661
• Q12093199
• Willardiine
• CHEBI:15851
• 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)alanine
• (2S)-2-amino-3-(2,4-dioxopyrimidin-1-yl)propanoic acid
• (2S)-2-amino-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid
• CCG-205293
• NCGC00094464-03
• CHEMBL122005
• SCHEMBL401191
• WAA41643
• EU-0101219
• DA-69281
• (S)-Willardiine

• MDL： MFCD00153879
• Inchi： 1S/C7H9N3O4/c8-4(6(12)13)3-10-2-1-5(11)9-7(10)14/h1-2,4H,3,8H2,(H,12,13)(H,9,11,14)/t4-/m0/s1
• InChI Key： FACUYWPMDKTVFU-BYPYZUCNSA-N
• SMILES： OC([C@H](CN1C=CC(NC1=O)=O)N)=O

Computed Properties

• Exact Mass: 199.05900
• Monoisotopic Mass: 199.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -4.4

Experimental Properties

• Color/Form: White solid
• Density: 1.501 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.543
• Solubility: 0.1 M NaOH: 7.2 mg/mL
• PSA: 118.18000
• LogP: -1.35120

(S)-Willardiine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids